Cas no 37571-96-3 (N-Hexadecanoyl-L-phenlyalanine)

N-Hexadecanoyl-L-phenylalanine is a synthetic lipoamino acid derivative combining a hexadecanoyl (palmitoyl) chain with L-phenylalanine. This amphiphilic compound exhibits unique interfacial properties, making it valuable in surfactant and emulsifier research. Its structure enables self-assembly into micellar or lamellar phases, useful in colloidal systems and drug delivery applications. The phenylalanine moiety provides chiral recognition potential, while the hydrophobic tail enhances lipid membrane interactions. The compound demonstrates improved stability compared to shorter-chain analogs, with potential applications in biomimetic chemistry and controlled-release formulations. Its purity and well-defined structure make it suitable for mechanistic studies in biophysical chemistry and as a building block for more complex peptidolipid architectures.

N-Hexadecanoyl-L-phenlyalanine structure

37571-96-3 structure

Product Name:N-Hexadecanoyl-L-phenlyalanine

CAS No:37571-96-3

MF:C₂₅H₄₁NO₃

MW:403.597947835922

CID:54734

PubChem ID:181534

Update Time:2025-10-29

N-Hexadecanoyl-L-phenlyalanine Chemical and Physical Properties

Names and Identifiers

- N-Hexadecanoyl-L-phenlyalanine
- (2S)-2-(Hexadecanoylamino)-3-phenylpropanoic acid
- 2-(hexadecanoylamino)-3-phenylpropanoic acid
- N-HEXADECANOYL-PHENLYALANINE
- (S)-N-hexadecanoyl-phenylalanine
- 2-(1-oxohexadecylamino)-3-phenylpropanoic acid
- 2-(hexadecanoylamino)-3-phenyl-propanoic acid
- N-hexadecanoyl-phenylalanine
- N-n-hexadecanoyl (L)-phenylalanine
- N-palmitoyl-(L)-phenylalanine
- N-palmitoylphenylalanine
- L-Phenylalanine, N-(1-oxohexadecyl)-
- (S)-2-Palmitamido-3-phenylpropanoic acid
- XPZ
- N-Palmitoyl-L-phenylalanine
- LMFA08020091
- (2~{S})-2-(hexadecanoylamino)-3-phenyl-propanoic acid
- DTXSID60958639
- palmitoyl phenylalanine
- SCHEMBL6372057
- 37571-96-3
- CHEMBL4226845
- N-(1-Hydroxyhexadecylidene)phenylalanine
- N-palmitoyl phenylalanine
- A823762
- Alanine, N-palmitoyl-3-phenyl-, L-
- N-Hexadecanoyl-L-phenylalanine
- ICCB5_000254
- CHEBI:165556
- G67615
- MFCD28975871
- Inchi： 1S/C25H41NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-24(27)26-23(25(28)29)21-22-18-15-14-16-19-22/h14-16,18-19,23H,2-13,17,20-21H2,1H3,(H,26,27)(H,28,29)/t23-/m0/s1
- InChI Key： BAHIJPSQSKWCJX-QHCPKHFHSA-N
- SMILES： O=C(CCCCCCCCCCCCCCC)N[C@H](C(=O)O)CC1C=CC=CC=1

Computed Properties

Exact Mass: 403.30900
Monoisotopic Mass: 403.30864417g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 29
Rotatable Bond Count: 18
Complexity: 418
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 8.5
Topological Polar Surface Area: 66.4Å²

Experimental Properties

PSA: 66.40000
LogP: 6.67070

N-Hexadecanoyl-L-phenlyalanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A413944-250mg	(S)-2-Palmitamido-3-phenylpropanoic acid	37571-96-3	95%	250mg	$68.0	2024-04-19
Ambeed	A413944-1g	(S)-2-Palmitamido-3-phenylpropanoic acid	37571-96-3	95%	1g	$180.0	2024-04-19
Ambeed	A413944-5g	(S)-2-Palmitamido-3-phenylpropanoic acid	37571-96-3	95%	5g	$633.0	2024-04-19
abcr	AB601077-250mg	(S)-2-Palmitamido-3-phenylpropanoic acid; .	37571-96-3		250mg	€160.90	2024-04-17
abcr	AB601077-1g	(S)-2-Palmitamido-3-phenylpropanoic acid; .	37571-96-3		1g	€321.80	2024-04-17
abcr	AB601077-5g	(S)-2-Palmitamido-3-phenylpropanoic acid; .	37571-96-3		5g	€965.50	2024-04-17
MedChemExpress	HY-169794-250mg	N-Palmitoyl-phenylalanine	37571-96-3		250mg	￥818	2025-04-16
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